Cas no 1897313-68-6 (5-Isoxazolecarboxylic acid, 3-(4-bromo-2-methylphenyl)-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(4-bromo-2-methylphenyl)-
• CAS No: 1897313-68-6
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 5253542
• Update Time: 2025-11-05

5-Isoxazolecarboxylic acid, 3-(4-bromo-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(4-bromo-2-methylphenyl)-

• Inchi： 1S/C11H8BrNO3/c1-6-4-7(12)2-3-8(6)9-5-10(11(14)15)16-13-9/h2-5H,1H3,(H,14,15)
• InChI Key： RMOXIKWSBPCDHL-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2=CC=C(Br)C=C2C)=N1

Additional information on 5-Isoxazolecarboxylic acid, 3-(4-bromo-2-methylphenyl)-

5-Isoxazolecarboxylic Acid, 3-(4-Bromo-2-Methylphenyl)-: A Comprehensive Overview

The compound 5-Isoxazolecarboxylic Acid, 3-(4-Bromo-2-Methylphenyl)- (CAS No. 1897313-68-6) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of isoxazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a substituted isoxazole ring fused with a carboxylic acid group and a brominated aromatic substituent, making it a versatile scaffold for further chemical modifications.

Recent studies have highlighted the importance of isoxazole derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 5-isoxazolecarboxylic acid derivatives exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic inflammatory diseases. The presence of the 4-bromo-2-methylphenyl group in this compound introduces additional electronic and steric effects, which can significantly influence its bioavailability and pharmacokinetic profiles.

The synthesis of 5-Isoxazolecarboxylic Acid, 3-(4-Bromo-2-Methylphenyl)- involves a multi-step process that typically begins with the preparation of the isoxazole core. This is followed by functionalization at the 3-position with the brominated aromatic ring. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to achieve high yields and excellent regioselectivity. These methods not only ensure the purity of the final product but also pave the way for further diversification of the molecule's structure.

In terms of applications, this compound has shown potential in several areas. In the pharmaceutical industry, it has been investigated as a lead compound for developing anti-cancer agents due to its ability to inhibit key enzymes involved in tumor progression. Additionally, its aromatic bromine substituent enhances its ability to act as a ligand in metalloenzyme inhibition studies, opening new avenues for drug design.

From a materials science perspective, 5-Isoxazolecarboxylic Acid, 3-(4-Bromo-2-Methylphenyl)- has been explored as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid group serves as a coordinating unit, while the aromatic substituent contributes to π-π interactions, resulting in highly ordered and stable structures. These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations reveal that the molecule exhibits favorable electronic transitions, making it a candidate for optoelectronic applications. Furthermore, molecular dynamics simulations have provided insights into its stability under various environmental conditions, which is crucial for its practical use.

In conclusion, 5-Isoxazolecarboxylic Acid, 3-(4-Bromo-2-Methylphenyl)- (CAS No. 1897313-68-6) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly significant role in future scientific advancements.